Cas no 56108-31-7 (1,3,5,2,4,6-Triazatriphosphorine,2,2,4,4,6,6-hexakis(4-fluorophenoxy)-2,2,4,4,6,6-hexahydro-)

1,3,5,2,4,6-Triazatriphosphorine,2,2,4,4,6,6-hexakis(4-fluorophenoxy)-2,2,4,4,6,6-hexahydro- structure
56108-31-7 structure
Product Name:1,3,5,2,4,6-Triazatriphosphorine,2,2,4,4,6,6-hexakis(4-fluorophenoxy)-2,2,4,4,6,6-hexahydro-
CAS No:56108-31-7
MF:C36H24F6N3O6P3
MW:801.503972053528
CID:349768
Update Time:2024-01-28

1,3,5,2,4,6-Triazatriphosphorine,2,2,4,4,6,6-hexakis(4-fluorophenoxy)-2,2,4,4,6,6-hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5,2,4,6-Triazatriphosphorine,2,2,4,4,6,6-hexakis(4-fluorophenoxy)-2,2,4,4,6,6-hexahydro-
    • 2λ5,4λ5,6λ5-1,3,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexakis(4-fluorophenoxy)-
    • Inchi: 1S/C36H24F6N3O6P3/c37-25-1-13-31(14-2-25)46-52(47-32-15-3-26(38)4-16-32)43-53(48-33-17-5-27(39)6-18-33,49-34-19-7-28(40)8-20-34)45-54(44-52,50-35-21-9-29(41)10-22-35)51-36-23-11-30(42)12-24-36/h1-24H
    • InChI Key: ZGASGQHNAWILGR-UHFFFAOYSA-N
    • SMILES: N1=P(OC2=CC=C(F)C=C2)(OC2=CC=C(F)C=C2)N=P(OC2=CC=C(F)C=C2)(OC2=CC=C(F)C=C2)N=P1(OC1=CC=C(F)C=C1)OC1=CC=C(F)C=C1

Experimental Properties

  • Density: 1.47±0.1 g/cm3(Predicted)
  • pka: 0.89±0.50(Predicted)

1,3,5,2,4,6-Triazatriphosphorine,2,2,4,4,6,6-hexakis(4-fluorophenoxy)-2,2,4,4,6,6-hexahydro- Related Literature

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